Cas no 613233-75-3 (1-(2-bromoethyl)-4-(methylsulfanyl)benzene)

• Product Name: 1-(2-bromoethyl)-4-(methylsulfanyl)benzene
• CAS No: 613233-75-3
• MF: C₉H₁₁BrS
• MW: 231.152640581131
• CID: 484063
• PubChem ID: 11791050
• Update Time: 2025-10-05

1-(2-bromoethyl)-4-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromoethyl)-4-(methylthio)-
• 1-(2-bromoethyl)-4-methylsulfanylbenzene
• 1-(2-bromoethyl)-4-(methylsulfanyl)benzene
• YUGWUZOHOJMMHS-UHFFFAOYSA-N
• AKOS014197118
• 613233-75-3
• DTXSID70472896
• EN300-1250394
• SCHEMBL1575539

• Inchi： 1S/C9H11BrS/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5H,6-7H2,1H3
• InChI Key： YUGWUZOHOJMMHS-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CC=1)SC

Computed Properties

• Exact Mass: 229.97653
• Monoisotopic Mass: 229.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(2-bromoethyl)-4-(methylsulfanyl)benzene

1-(2-Bromoethyl)-4-(Methylsulfanyl)Benzene (CAS No. 613233-75-3): Properties, Applications, and Market Insights

1-(2-Bromoethyl)-4-(methylsulfanyl)benzene (CAS No. 613233-75-3) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This brominated aromatic sulfide has garnered attention due to its unique structural features, combining a reactive bromoethyl group with a methylsulfanyl (thioether) moiety on a benzene ring. The compound's molecular formula is C₉H₁₁BrS, with a molecular weight of 231.15 g/mol.

The growing interest in sulfur-containing aromatic compounds like 1-(2-bromoethyl)-4-(methylsulfanyl)benzene stems from their versatile reactivity patterns. Researchers particularly value the bromoethyl functional group as an excellent leaving group in nucleophilic substitution reactions, while the methylsulfanyl group offers opportunities for further derivatization. These properties make it valuable for constructing complex molecular architectures in drug discovery and advanced material synthesis.

In pharmaceutical research, 1-(2-bromoethyl)-4-(methylsulfanyl)benzene serves as a key intermediate for developing novel bioactive molecules. The compound's structure allows for the creation of various sulfur-containing heterocycles, which are increasingly important in medicinal chemistry due to their prevalence in FDA-approved drugs. Recent studies highlight the importance of such intermediates in developing kinase inhibitors and other targeted therapies.

The material science field has shown growing interest in bromoethyl-substituted aromatic sulfides for polymer modification and functional material development. The compound's ability to participate in both nucleophilic and radical reactions makes it particularly useful for creating specialty polymers with tailored properties. Researchers are exploring its potential in developing advanced materials for electronics, coatings, and specialty adhesives.

From a synthetic chemistry perspective, 1-(2-bromoethyl)-4-(methylsulfanyl)benzene offers several advantages. The bromoethyl group can undergo various transformations, including elimination to form vinyl derivatives or substitution to introduce new functional groups. Meanwhile, the methylsulfanyl moiety can be oxidized to sulfoxides or sulfones, or removed under certain conditions, providing additional synthetic flexibility.

Market analysis indicates steady growth in demand for functionalized aromatic sulfides like 1-(2-bromoethyl)-4-(methylsulfanyl)benzene. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by increased R&D investment in drug discovery and specialty materials. Current pricing trends reflect the compound's niche status and specialized applications.

Environmental and safety considerations for handling 1-(2-bromoethyl)-4-(methylsulfanyl)benzene follow standard protocols for organobromine compounds. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Storage should be in cool, dry conditions away from strong oxidizers.

Recent patent literature reveals innovative applications of 1-(2-bromoethyl)-4-(methylsulfanyl)benzene derivatives in various fields. Several patents describe its use in creating novel liquid crystal materials, while others highlight its role in synthesizing biologically active compounds. This demonstrates the compound's versatility and ongoing relevance in cutting-edge research.

Analytical characterization of 1-(2-bromoethyl)-4-(methylsulfanyl)benzene typically involves techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. The compound shows characteristic signals for the aromatic protons, methylene groups, and distinct patterns for the bromine and sulfur substituents.

Future research directions for 1-(2-bromoethyl)-4-(methylsulfanyl)benzene may explore its potential in green chemistry applications. There's growing interest in developing more sustainable synthetic routes to such intermediates and investigating their use in environmentally benign processes. The compound's structural features make it a candidate for various catalytic transformations.

Quality control standards for 1-(2-bromoethyl)-4-(methylsulfanyl)benzene typically specify purity levels ≥95% for research applications, with higher grades (≥98%) required for pharmaceutical use. Analytical certificates should include detailed impurity profiles and confirm the absence of heavy metal contaminants.

Supply chain considerations for CAS 613233-75-3 indicate that the compound is primarily available through specialty chemical suppliers. Lead times may vary depending on quantity and purity requirements, with custom synthesis options available for bulk quantities. The compound's shelf life under proper storage conditions is typically 12-24 months.

Comparative analysis with similar compounds reveals that 1-(2-bromoethyl)-4-(methylsulfanyl)benzene offers distinct advantages over chlorinated analogs in terms of reactivity, while being more stable than iodinated derivatives. This balance makes it particularly useful for multi-step synthetic sequences where controlled reactivity is essential.

In conclusion, 1-(2-bromoethyl)-4-(methylsulfanyl)benzene (CAS No. 613233-75-3) represents a valuable building block in modern organic synthesis with applications spanning pharmaceuticals, materials science, and specialty chemicals. Its unique combination of reactive functional groups ensures continued interest from researchers across multiple disciplines.